Cas no 2171422-71-0 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid
• CAS No: 2171422-71-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6594992
• PubChem ID: 165503062
• Update Time: 2025-05-20

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclohexane-1-carboxylic acid
• 2171422-71-0
• EN300-1481960

• Inchi： 1S/C28H34N2O5/c1-17(2)15-25(26(31)29-24-14-8-7-13-22(24)27(32)33)30-28(34)35-16-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h3-6,9-12,17,22-25H,7-8,13-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t22?,24?,25-/m0/s1
• InChI Key： IKFAUHJZMGSKBU-DWJCEPTDSA-N
• SMILES： OC(C1CCCCC1NC([C@H](CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid

Compound CAS No. 2171422-71-0: 2-(2S)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-4-methylpentanamidocyclohexane-1-carboxylic Acid

The compound with CAS number 2171422-71-0, known as 2-(2S)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-4-methylpentanamidocyclohexane-1-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, biotechnology, and advanced materials. This compound is notable for its complex structure, which incorporates a cyclohexane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a pentanamide side chain. The stereochemistry at the (2S) position further adds to its uniqueness, making it a valuable compound in asymmetric synthesis and enantioselective catalysis.

The synthesis of this compound involves multi-step reactions, including the formation of the Fmoc group, which is a well-known protecting group in peptide synthesis. The Fmoc group is particularly useful due to its stability under basic conditions and its ability to be removed under acidic conditions, making it ideal for use in solid-phase peptide synthesis (SPPS). The integration of the Fmoc group into this compound highlights its potential role in peptide modification and drug delivery systems.

Recent studies have demonstrated the versatility of this compound in various biological applications. For instance, researchers have explored its use as a building block for constructing bioactive molecules with potential therapeutic effects. The cyclohexane ring provides rigidity to the molecule, which can enhance its binding affinity to target proteins. Additionally, the pentanamide side chain introduces hydrophobicity, which can improve the molecule's solubility and permeability across biological membranes.

In terms of structural characterization, this compound has been thoroughly analyzed using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have confirmed the stereochemistry at the (2S) position and provided insights into the molecular interactions within the compound. The presence of the Fmoc group has also been shown to influence the electronic properties of the molecule, making it a promising candidate for use in electronic materials and sensors.

The application of this compound extends beyond traditional pharmaceuticals. It has been investigated as a potential precursor for the synthesis of advanced polymers and biomaterials. The cyclohexane ring's rigidity can contribute to the formation of ordered polymer structures, while the Fmoc group's reactivity can facilitate controlled polymerization reactions. These properties make this compound a valuable asset in materials science research.

In conclusion, CAS No. 2171422-71-0, or 2-(2S)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-4-methylpentanamidocyclohexane-1-carboxylic acid, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, incorporating key functional groups like Fmoc, cyclohexane, and pentanamide, positions it as an essential tool in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.